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Compound of Interest

Compound Name: Methyl-1,2-cyclopentene oxide

Cat. No.: B094717 Get Quote

An In-depth Technical Guide to Methyl-1,2-cyclopentene oxide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl-1,2-cyclopentene oxide, a

valuable intermediate in organic synthesis. The document details its chemical and physical

properties, spectroscopic data, synthesis protocols, and key reactions, presenting the

information in a structured and accessible format for researchers and professionals in drug

development and chemical sciences.

Compound Identification and Properties
Methyl-1,2-cyclopentene oxide is a cyclic ether with the chemical formula C6H10O.[1][2][3] It

is also known by its CAS number 16240-42-9.[1][2][3]

Physicochemical Properties
The key physical and chemical properties of Methyl-1,2-cyclopentene oxide are summarized

in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b094717?utm_src=pdf-interest
https://www.benchchem.com/product/b094717?utm_src=pdf-body
https://www.benchchem.com/product/b094717?utm_src=pdf-body
https://www.benchchem.com/product/b094717?utm_src=pdf-body
https://www.chemsynthesis.com/base/chemical-structure-15189.html
https://www.bocsci.com/methyl-1-2-cyclopentene-oxide-cas-16240-42-9-item-186289.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0504609.aspx
https://www.chemsynthesis.com/base/chemical-structure-15189.html
https://www.bocsci.com/methyl-1-2-cyclopentene-oxide-cas-16240-42-9-item-186289.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0504609.aspx
https://www.benchchem.com/product/b094717?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C6H10O[1][2][3]

Molecular Weight 98.145 g/mol [1]

CAS Number 16240-42-9[1][2][3]

Boiling Point 113 °C[1]

Density 0.914 g/mL at 25°C[1][4]

Refractive Index 1.431[1]

Melting Point Not available

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of Methyl-1,2-
cyclopentene oxide.

Spectroscopy Data

¹H NMR (400 MHz, CDCl₃, Predicted)
δ 3.42 (s, 1H), 1.81-1.99 (m, 2H), 1.38-1.65 (m,

4H), 1.42 (s, 3H)[4]

Synthesis of Methyl-1,2-cyclopentene oxide
The primary method for the synthesis of Methyl-1,2-cyclopentene oxide is the epoxidation of

1-methylcyclopentene. This reaction is typically carried out using a peroxy acid, such as meta-

chloroperoxybenzoic acid (mCPBA) or peracetic acid (CH₃CO₃H).[5] The reaction proceeds via

a free-radical mechanism.[5]

Experimental Protocol: Epoxidation of 1-
Methylcyclopentene
This protocol describes a general procedure for the synthesis of Methyl-1,2-cyclopentene
oxide.
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Materials:

1-methylcyclopentene

meta-Chloroperoxybenzoic acid (mCPBA) or Peracetic Acid (CH₃CO₃H)

Dichloromethane (CH₂Cl₂) or other suitable aprotic solvent

Saturated sodium bicarbonate solution (NaHCO₃)

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

Dissolve 1-methylcyclopentene in dichloromethane in a round-bottom flask, and cool the

solution in an ice bath.

Slowly add a solution of the peroxy acid (e.g., mCPBA) in dichloromethane to the stirred

solution of 1-methylcyclopentene.

Allow the reaction mixture to warm to room temperature and stir for several hours until the

reaction is complete (monitored by TLC).

Quench the reaction by adding a saturated solution of sodium bicarbonate.

Transfer the mixture to a separatory funnel and extract the aqueous layer with

dichloromethane.

Combine the organic layers and wash with saturated sodium chloride solution.
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Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

using a rotary evaporator to yield the crude product.

Purify the crude product by distillation under reduced pressure to obtain pure Methyl-1,2-
cyclopentene oxide.
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Caption: Synthesis workflow for Methyl-1,2-cyclopentene oxide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b094717?utm_src=pdf-body-img
https://www.benchchem.com/product/b094717?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Reactivity and Applications
Methyl-1,2-cyclopentene oxide is a reactive intermediate that can undergo various chemical

transformations, primarily involving the ring-opening of the epoxide. These reactions are

valuable in the synthesis of more complex molecules.

Key Reactions
The epoxide ring of Methyl-1,2-cyclopentene oxide is susceptible to nucleophilic attack,

leading to a variety of functionalized cyclopentane derivatives.

Experimental Protocol: Nucleophilic Ring-Opening with Sodium Cyanide

This protocol outlines a representative ring-opening reaction.

Materials:

Methyl-1,2-cyclopentene oxide

Sodium cyanide (NaCN)

Methanol (CH₃OH)

Round-bottom flask

Magnetic stirrer

Reflux condenser

Procedure:

Dissolve Methyl-1,2-cyclopentene oxide in methanol in a round-bottom flask.

Add sodium cyanide to the solution.

Heat the reaction mixture to reflux and maintain for several hours, monitoring the reaction by

TLC.

After completion, cool the reaction mixture to room temperature.
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Carefully quench the reaction with water and extract the product with a suitable organic

solvent (e.g., diethyl ether).

Wash the combined organic extracts, dry over an anhydrous drying agent, and remove the

solvent under reduced pressure.

Purify the resulting cyanohydrin product by column chromatography or distillation.

Reagents Products

Methyl-1,2-cyclopentene oxide

NaCN / CH3OH

LiAlH4 / THF

cat. HCl / H2O

Cyanohydrin

Methylcyclopentanol

Methylcyclopentanediol

Click to download full resolution via product page

Caption: Key reactions of Methyl-1,2-cyclopentene oxide.

Relevance in Drug Development and Research
Epoxides, such as Methyl-1,2-cyclopentene oxide, are important building blocks in the

synthesis of pharmaceuticals and other biologically active molecules. The ability to introduce

functional groups with specific stereochemistry through ring-opening reactions makes them

versatile intermediates. While specific applications in drug development for Methyl-1,2-
cyclopentene oxide are not extensively documented in the public domain, its structural motif

is present in various natural products and synthetic compounds of medicinal interest. The

parent compound, cyclopentene oxide, is utilized in the preparation of beta-amino alcohols,

which are important pharmacophores.[6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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